![molecular formula C25H20O3 B3736477 2-(4-methylbenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione](/img/structure/B3736477.png)
2-(4-methylbenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione
Overview
Description
2-(4-methylbenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione is a chemical compound that has attracted significant attention in scientific research. The compound is commonly known as GSK-3β inhibitor, owing to its ability to inhibit glycogen synthase kinase-3β (GSK-3β).
Mechanism of Action
The mechanism of action of 2-(4-methylbenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione involves the inhibition of GSK-3β activity. GSK-3β is a serine/threonine kinase that regulates several cellular processes such as glycogen metabolism, apoptosis, and cell differentiation. Inhibition of GSK-3β has been shown to have therapeutic potential in several diseases, including cancer, diabetes, and Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in preclinical models. The compound has been shown to inhibit GSK-3β activity, which leads to several downstream effects such as increased glycogen synthesis, decreased apoptosis, and altered cell differentiation. In addition, the compound has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential in several diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-methylbenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione in lab experiments include its ability to selectively inhibit GSK-3β activity, its potential therapeutic applications in several diseases, and its anti-inflammatory and antioxidant effects. However, the compound has some limitations, including its poor solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for research on 2-(4-methylbenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione. One potential direction is to further elucidate the molecular mechanisms underlying its therapeutic effects in several diseases. Another direction is to develop more potent and selective GSK-3β inhibitors based on the structure of this compound. In addition, future studies could investigate the potential use of the compound in combination with other drugs or therapies for enhanced therapeutic efficacy.
Scientific Research Applications
2-(4-methylbenzyl)-2-(2-oxo-2-phenylethyl)-1H-indene-1,3(2H)-dione has been extensively studied for its potential therapeutic applications in several diseases, including cancer, diabetes, and Alzheimer's disease. The compound has been shown to inhibit GSK-3β, which is a key enzyme involved in several cellular processes such as glycogen metabolism, apoptosis, and cell differentiation. Inhibition of GSK-3β has been implicated in the pathogenesis of several diseases, making it an attractive target for drug development.
Properties
IUPAC Name |
2-[(4-methylphenyl)methyl]-2-phenacylindene-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20O3/c1-17-11-13-18(14-12-17)15-25(16-22(26)19-7-3-2-4-8-19)23(27)20-9-5-6-10-21(20)24(25)28/h2-14H,15-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSRNYPBMOZXLNM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC2(C(=O)C3=CC=CC=C3C2=O)CC(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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